![molecular formula C5H5NO B7722177 2-Hydroxypyridine CAS No. 66396-89-2](/img/structure/B7722177.png)
2-Hydroxypyridine
Overview
Description
2-Hydroxypyridine is a bifunctional catalyst for a wide variety of acylation reactions. It is used in peptide synthesis and is considered a volatile organic compound . It is also known by other names such as 2(1H)-Pyridone and 2-Pyridinol .
Synthesis Analysis
The synthesis of 2-Hydroxypyridine involves various methods. One such method involves the reaction of acetic acid, pyridine, and hydrogen peroxide at about 75°C . Another study discusses the tautomerization of 2-hydroxypyridine and 2-mercaptopyridine in water .Molecular Structure Analysis
The molecular structure of 2-Hydroxypyridine has been studied using methods like Density Functional Theory (DFT) and Hartree-Fock (HF). The molecular structures of the compound have been optimized, and the Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
2-Hydroxypyridine undergoes tautomerism to give 2-pyridone, a carbonyl compound . The gas-phase thermal tautomerization reaction between 2-hydroxypyridine (2-HPY) and 2-pyridone (2-PY) was investigated by applying 6-311++G** and aug-cc-pvdz basis sets incorporated into some density functional theory (DFT) and coupled cluster with singles and doubles (CCSD) methods .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Hydroxypyridine, focusing on six unique fields:
Catalysis in Organic Synthesis
2-Hydroxypyridine is widely used as a bifunctional catalyst in various organic reactions. It plays a crucial role in acylation reactions, where it helps in the formation of esters and amides. Additionally, it is used in the generation of β-oxopropyl carbonates from cyclic carbonates and alcohols . Its catalytic properties are also exploited in the aminolysis of polyglutamates, making it valuable in peptide synthesis .
Pharmaceutical Applications
In the pharmaceutical industry, 2-Hydroxypyridine is utilized for its ability to form stable complexes with metal ions. This property is particularly useful in the development of metal-based drugs and diagnostic agents. Its derivatives are being explored for their potential therapeutic effects, including antimicrobial and anticancer activities .
Material Science
2-Hydroxypyridine is employed in the synthesis of advanced materials. It acts as a building block for the preparation of polymers and coordination compounds. These materials have applications in various fields, including electronics, where they are used in the development of conductive polymers and organic semiconductors .
Environmental Chemistry
In environmental chemistry, 2-Hydroxypyridine is studied for its role in the degradation of pollutants. It is used in the development of catalysts that can break down harmful organic compounds in wastewater. Its effectiveness in promoting oxidative degradation processes makes it a valuable tool for environmental remediation .
Biochemical Research
2-Hydroxypyridine is used in biochemical research to study enzyme mechanisms and protein interactions. Its ability to chelate metal ions is particularly useful in investigating metalloenzymes. Researchers use it to probe the active sites of enzymes and to understand the role of metal ions in biological processes .
Analytical Chemistry
In analytical chemistry, 2-Hydroxypyridine is employed as a reagent for the detection and quantification of metal ions. Its strong binding affinity for metals allows it to be used in various analytical techniques, including spectrophotometry and chromatography. This makes it an essential tool for trace metal analysis in complex samples .
Mechanism of Action
Target of Action
2-Hydroxypyridine, also known as 2-Pyridone, is an organic compound that is well known to form hydrogen bonded dimers and exists as tautomers . It is used as a catalyst for generating β-oxopropyl carbonates from cyclic carbonates and alcohols, and in the aminolysis of a polyglutamate . The primary targets of 2-Hydroxypyridine are these chemical reactions where it acts as a catalyst.
Mode of Action
The mode of action of 2-Hydroxypyridine involves its interaction with its targets, i.e., the chemical reactions it catalyzes. It facilitates the reaction process, speeding up the rate at which the reactions occur . The exact interaction mechanism depends on the specific reaction it is catalyzing.
Biochemical Pathways
The most extensively studied 2-hydroxypyridine degradation pathway begins with hydroxylation to 2,5-dihydroxypyridine, followed by maleamic acid, maleic acid, and fumaric acid formation, a process known as the maleamate pathway . This pathway is commonly initiated by mono-oxygenase attack .
Pharmacokinetics
It is known to be soluble in water, methanol, and acetone , which suggests it could have good bioavailability. More research is needed to fully understand its pharmacokinetic properties.
Result of Action
The result of 2-Hydroxypyridine’s action is the facilitation of certain chemical reactions, leading to the production of desired compounds. For example, it can help generate β-oxopropyl carbonates from cyclic carbonates and alcohols . The exact molecular and cellular effects depend on the specific reactions it is involved in.
Action Environment
The action of 2-Hydroxypyridine can be influenced by environmental factors. For instance, its tautomeric equilibrium can be affected by the polarity of the solvent, with non-polar solvents favoring 2-hydroxypyridine and polar solvents such as alcohols and water favoring the 2-pyridone form . This can potentially influence its catalytic activity and stability.
Safety and Hazards
properties
IUPAC Name |
1H-pyridin-2-one | |
---|---|---|
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InChI |
InChI=1S/C5H5NO/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
UBQKCCHYAOITMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO | |
Record name | 2-pyridone | |
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URL | https://en.wikipedia.org/wiki/2-pyridone | |
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DSSTOX Substance ID |
DTXSID2051716 | |
Record name | 2(1H)-Pyridinone | |
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Molecular Weight |
95.10 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Off-white crystalline powder, soluble in water; [MSDSonline], Solid | |
Record name | 2-Hydroxypyridine | |
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Solubility |
1000 mg/mL at 20 °C | |
Record name | 2-Hydroxypyridine | |
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Vapor Pressure |
0.55 [mmHg] | |
Record name | 2-Hydroxypyridine | |
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Product Name |
2-Hydroxypyridine | |
CAS RN |
72762-00-6, 142-08-5, 66396-89-2 | |
Record name | 2-Pyridinol | |
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Record name | 2-Pyridone | |
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Record name | Pyridin-2-ol | |
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Record name | 2(1H)-Pyridone, dimer | |
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Record name | 2-HYDROXYPYRIDINE | |
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Record name | Pyridin-2-ol | |
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Record name | 2-pyridone | |
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Record name | 2-PYRIDONE | |
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Record name | 2-Hydroxypyridine | |
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Melting Point |
107.8 °C | |
Record name | 2-Hydroxypyridine | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is special about the structure of 2-hydroxypyridine?
A1: 2-Hydroxypyridine exhibits tautomerism, meaning it can exist as two different structural isomers (tautomers) that interconvert readily. These tautomers are 2-hydroxypyridine (lactim form) and 2-pyridone (lactam form). The equilibrium between these forms is influenced by factors like solvent, temperature, and substitution patterns. [, , , , , , ]
Q2: How do researchers determine which tautomer is predominant under specific conditions?
A2: Various spectroscopic techniques help determine the dominant tautomer. These include UV/Vis spectroscopy, infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and rotational spectroscopy. [, , , , , ] For instance, the presence of specific vibrational modes in IR spectra can distinguish between the hydroxyl (O–H) stretch in 2-hydroxypyridine and the carbonyl (C=O) stretch in 2-pyridone. [, ]
Q3: What are the characteristic spectroscopic signatures of 2-hydroxypyridine and its tautomer?
A3: Both tautomers display unique spectral features. For instance, 2-hydroxypyridine typically exhibits a broad O–H stretching band around 3400 cm−1 in the IR spectrum, while 2-pyridone shows a strong C=O stretching band around 1650 cm−1. Additionally, differences in their electronic transitions result in distinct UV/Vis spectra. [, , , , , ]
Q4: How do substituents influence the tautomeric equilibrium of 2-hydroxypyridine?
A4: The introduction of substituents on the pyridine ring can significantly shift the tautomeric equilibrium. Electron-withdrawing groups tend to stabilize the 2-pyridone form, while electron-donating groups can favor the 2-hydroxypyridine form. The position of the substituent also plays a crucial role. [, , ] For example, chlorine substitution at position 5 or 6 strongly favors the 2-hydroxypyridine tautomer. []
Q5: Why is the study of 2-hydroxypyridine/2-pyridone tautomerism relevant to DNA bases?
A5: This tautomeric system serves as a model for understanding similar equilibria observed in nucleobases like cytosine, which heavily influences DNA structure and function. Studying this model system provides insights into the factors affecting tautomerism in more complex biological contexts. []
Q6: How does 2-hydroxypyridine react with electrophiles?
A6: The dual nucleophilicity of 2-hydroxypyridine, due to the nitrogen atom in the ring and the oxygen atom of the hydroxyl group, makes its reactions with electrophiles challenging. It can act as an N-nucleophile or an O-nucleophile, leading to a mixture of products. []
Q7: How can researchers control the regioselectivity in reactions involving 2-hydroxypyridine?
A7: Careful selection of reaction conditions and catalysts allows for regioselective modifications. For instance, palladium-catalyzed reactions can favor N-alkylation, enabling the synthesis of valuable N-carbonylmethylene-2-pyridone derivatives. [] Another example is the use of chiral Lewis base catalysts, which enable highly chemoselective and enantioselective N-allylic alkylation of 2-hydroxypyridines. []
Q8: What is the role of 2-hydroxypyridine in biodegradation processes?
A8: Certain bacterial strains utilize 2-hydroxypyridine as a sole source of carbon, nitrogen, and energy for growth. [, , ] These bacteria possess specific enzymatic pathways to degrade 2-hydroxypyridine, often involving the formation of a blue pigment (nicotine blue) as an intermediate. [, ]
Q9: Are there any enzymes that specifically act on 2-hydroxypyridine?
A9: Yes, research has identified specific enzymes involved in the bacterial degradation of 2-hydroxypyridine. For instance, Burkholderia sp. strain MAK1 employs a 2-hydroxypyridine 5-monooxygenase to catalyze the first step of its biodegradation pathway. [] Similarly, Rhodococcus rhodochrous strain PY11 utilizes a four-component dioxygenase (HpoBCDF) to initiate the breakdown process. []
Q10: Can the enzymes involved in 2-hydroxypyridine degradation be utilized for biocatalysis?
A10: Yes, enzymes like the 2-hydroxypyridine 5-monooxygenase show potential as biocatalysts. Due to its broad substrate specificity, it presents an attractive option for the regioselective hydroxylation of various N-heterocyclic compounds, offering a green approach to synthesizing valuable chemicals. []
Q11: Does 2-hydroxypyridine form complexes with metal ions?
A11: 2-Hydroxypyridine readily forms stable complexes with various metal ions, including ferric ion (Fe3+). [, ] The complex formation involves both the oxygen and nitrogen atoms of 2-hydroxypyridine, leading to enhanced stability compared to complexes with similar molecules like 3- and 4-hydroxypyridines. [, ]
Q12: What is the significance of metal complexes of 2-hydroxypyridine in catalysis?
A12: Metal complexes incorporating 2-hydroxypyridine as a ligand exhibit remarkable catalytic properties in various organic reactions. For instance, ruthenium complexes with 2-hydroxypyridine-based ligands display enhanced catalytic activity in ortho-C-H bond activation and arylation reactions, even in water. [, ]
Q13: How does the presence of 2-hydroxypyridine ligands affect the catalytic activity of ruthenium complexes?
A13: 2-Hydroxypyridine ligands, especially those with electron-withdrawing substituents like trifluoromethyl groups, significantly enhance the catalytic activity of ruthenium complexes. This improvement arises from their ability to promote C-H bond activation steps, leading to lower activation barriers for the overall reaction. []
Q14: Can you provide an example of a highly active ruthenium catalyst containing 2-hydroxypyridine?
A14: The bifunctional ruthenium complex Ru(II)-(phenpy-OH) [phenpy-OH: 2-(2-pyridyl-2-ol)-1,10-phenanthroline] demonstrates exceptional catalytic activity in transfer hydrogenation reactions of ketones and nitriles. This complex, bearing a single 2-hydroxypyridine unit, outperforms many other reported ruthenium complexes in transfer hydrogenation. []
Q15: How does computational chemistry contribute to our understanding of 2-hydroxypyridine?
A15: Computational methods, including Density Functional Theory (DFT) calculations, provide valuable insights into various aspects of 2-hydroxypyridine. These methods help predict molecular geometries, vibrational frequencies, electronic structures, tautomeric equilibria, and reaction mechanisms. [, , , , , ]
Q16: Can computational studies predict the outcome of reactions involving 2-hydroxypyridine?
A16: Yes, computational studies effectively predict reaction outcomes and elucidate reaction mechanisms. For example, DFT calculations have been used to model the adsorption of 2-hydroxypyridine on surfaces like germanium (Ge), providing insights into the preferred adsorption configurations. []
Q17: How do computational methods assist in studying the photochemistry of 2-hydroxypyridine?
A17: Computational studies, particularly those employing multiconfigurational methods like CASSCF and CASPT2, are crucial for understanding the photochemical behavior of 2-hydroxypyridine. These methods allow researchers to map potential energy surfaces, locate conical intersections, and elucidate the mechanisms of phototautomerization and photodissociation processes. [, ]
Q18: What are the environmental implications of using 2-hydroxypyridine and its derivatives?
A18: As with any chemical substance, understanding the environmental impact of 2-hydroxypyridine and its derivatives is crucial. While some studies highlight its biodegradation by specific bacterial strains, [, ] further research is necessary to assess its overall environmental fate, persistence, and potential effects on ecosystems. []
Q19: How can we contribute to the sustainable use of 2-hydroxypyridine?
A19: Implementing green chemistry principles is paramount. This includes optimizing reaction conditions to minimize waste, exploring catalytic pathways to reduce reagent use, and investigating biodegradable alternatives to 2-hydroxypyridine wherever feasible. []
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